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Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751

This document provides immediate safety, operational, and disposal guidance for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
LEWATIT® TP-214. Adherence to these procedures is critical for ensuring a safe laboratory
environment and the integrity of your experimental work.

Personal Protective Equipment (PPE)

When handling LEWATIT® TP-214, the use of appropriate personal protective equipment is
mandatory to prevent skin and eye contact, as well as inhalation of resin particles.[1]

Recommended PPE for Handling LEWATIT® TP-214
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PPE Category Specification Rationale

o Protects eyes from potential
] Safety glasses with side ]
Eye Protection ) splashes of solutions or
shields or safety goggles. ) _ .
airborne resin particles.

Prevents direct skin contact

) Chemical-resistant gloves with the resin, which could
Hand Protection o o )
(e.g., nitrile). cause irritation or allergic
reactions.

Recommended, especially

when handling the dry resin, to

Respiratory Protection N95-type dust mask. o ] )
avoid inhalation of fine
particles.
Protects skin and personal
Protective Clothing Laboratory coat. clothing from spills and

contamination.

Operational Handling and Storage

Proper handling and storage of LEWATIT® TP-214 are crucial for maintaining its performance
and ensuring laboratory safety.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure you are in a well-ventilated area and have all the
necessary PPE donned correctly.

o Transfer: When transferring the resin, do so gently to avoid mechanical stress on the beads,
which can lead to fragmentation and dust formation. Use appropriate tools like a clean scoop
or funnel.

o Wetting: If using the dry resin, it is advisable to pre-wet it carefully with deionized water to
prevent swelling stress and potential damage to laboratory equipment (e.g., chromatography
columns).
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» Spill Management: In case of a spill, avoid dry sweeping which can generate dust. Instead,
moisten the spilled material with water and then collect it mechanically (e.g., with a scoop or
a wet cloth).

Storage Guidelines:
e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed to prevent contamination and drying out of the resin.

o Store away from direct sunlight and strong oxidizing agents.

Disposal Plan

The disposal of used LEWATIT® TP-214 must be conducted in accordance with local, state,
and federal regulations. A key characteristic of this resin is that it is not typically regenerated.[2]

Disposal Options:

¢ Incineration for Metal Recovery: For applications involving the capture of precious metals
such as gold, silver, and platinum group metals, incineration of the spent resin is a
recommended method for their recovery.[2]

» Hazardous Waste Disposal: When used for the removal of toxic heavy metals like mercury,
the spent resin must be treated as hazardous waste.[2][3] It should be collected in a
designated, sealed container and disposed of through a licensed hazardous waste
management company.

Experimental Protocol: Metal lon Removal from
Agueous Solution

This section provides a general methodology for a key application of LEWATIT® TP-214: the
removal of metal ions from an aqueous solution in a laboratory setting.

Objective: To selectively remove target metal ions (e.g., mercury, silver) from a contaminated
water sample.
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Materials:
o LEWATIT® TP-214 ion exchange resin
e Glass chromatography column
o Contaminated aqueous solution
» Deionized water
 Peristaltic pump (optional)
e Collection flasks
o Appropriate analytical instrument for metal concentration measurement (e.g., AAS, ICP-MS)
Procedure:
e Resin Preparation:
o Accurately weigh the required amount of LEWATIT® TP-214.

o In a beaker, slurry the resin with deionized water to allow for swelling and to remove any
fine particles. Let the beads settle and decant the supernatant. Repeat this washing step
2-3 times.

e Column Packing:
o Secure the chromatography column in a vertical position.

o Pour the resin slurry into the column. Allow the resin to settle, ensuring a homogeneously
packed bed without any air bubbles.

o Drain the excess water until it is just above the resin bed to prevent it from drying out.
« Equilibration:

o Pass deionized water through the packed column to ensure a stable and compact bed.
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e Sample Loading:

o Introduce the contaminated agueous solution to the top of the column. This can be done
by gravity flow or by using a peristaltic pump for a controlled flow rate.

o The optimal flow rate will depend on the specific application and should be determined
experimentally.

o Elution and Collection:

o Collect the effluent (the solution that passes through the column) in fractions using
collection flasks.

o Continue loading the sample until the desired volume has been processed or until
breakthrough (when the target metal is detected in the effluent) occurs.

e Analysis:

o Analyze the collected fractions and an initial sample of the contaminated solution using a
suitable analytical technique to determine the concentration of the target metal ion. This
will allow for the evaluation of the resin's removal efficiency.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of LEWATIT® TP-
214, from receipt to disposal.
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Caption: Workflow for the safe handling and disposal of LEWATIT® TP-214.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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